Cas no 1341404-32-7 (1,1-dimethoxy-5,5-dimethylhexane-2,4-dione)
1341404-32-7 structure
Product Name:1,1-dimethoxy-5,5-dimethylhexane-2,4-dione
CAS No:1341404-32-7
MF:C10H18O4
MW:202.247523784637
CID:6033244
PubChem ID:62746607
Update Time:2024-01-15
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexanedione, 1,1-dimethoxy-5,5-dimethyl-
- 1,1-Dimethoxy-5,5-dimethylhexane-2,4-dione
- EN300-1126522
- CS-0272445
- 1341404-32-7
- AKOS012040030
- 1,1-dimethoxy-5,5-dimethylhexane-2,4-dione
-
- Inchi： 1S/C10H18O4/c1-10(2,3)8(12)6-7(11)9(13-4)14-5/h9H,6H2,1-5H3
- InChI Key： KJOVBBSTEFWAQV-UHFFFAOYSA-N
- SMILES： C(OC)(OC)C(=O)CC(=O)C(C)(C)C
Computed Properties
- Exact Mass: 202.12050905g/mol
- Monoisotopic Mass: 202.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.006±0.06 g/cm3(Predicted)
- Boiling Point: 286.8±25.0 °C(Predicted)
- pka: 10.25±0.10(Predicted)
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1126522-0.05g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 95% | 0.05g |
$468.0 | 2023-10-26 | |
| Enamine | EN300-1126522-0.1g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 95% | 0.1g |
$490.0 | 2023-10-26 | |
| Enamine | EN300-1126522-0.25g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 95% | 0.25g |
$513.0 | 2023-10-26 | |
| Enamine | EN300-1126522-0.5g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 95% | 0.5g |
$535.0 | 2023-10-26 | |
| Enamine | EN300-1126522-1.0g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 1g |
$785.0 | 2023-06-09 | ||
| Enamine | EN300-1126522-2.5g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 95% | 2.5g |
$1089.0 | 2023-10-26 | |
| Enamine | EN300-1126522-5.0g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 5g |
$2277.0 | 2023-06-09 | ||
| Enamine | EN300-1126522-10.0g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 10g |
$3376.0 | 2023-06-09 | ||
| Enamine | EN300-1126522-1g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 95% | 1g |
$557.0 | 2023-10-26 | |
| Enamine | EN300-1126522-5g |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione |
1341404-32-7 | 95% | 5g |
$1614.0 | 2023-10-26 |
1,1-dimethoxy-5,5-dimethylhexane-2,4-dione Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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